Cas no 1267181-03-2 (3-4-(propan-2-yl)phenylpropane-1-thiol)

3-4-(propan-2-yl)phenylpropane-1-thiol structure

1267181-03-2 structure

Product Name:3-4-(propan-2-yl)phenylpropane-1-thiol

CAS No:1267181-03-2

Molecular Formula:C₁₂H₁₈S

Molecular Weight:194.336322307587

CID:5763228

PubChem ID:82125795

3-4-(propan-2-yl)phenylpropane-1-thiol Properties

Names and Identifiers

- SCHEMBL24246324
- 1267181-03-2
- 3-[4-(propan-2-yl)phenyl]propane-1-thiol
- EN300-1840287
- 3-4-(propan-2-yl)phenylpropane-1-thiol
- InChIKey： MYMVYRHRULUDFM-UHFFFAOYSA-N
- Inchi： 1S/C12H18S/c1-10(2)12-7-5-11(6-8-12)4-3-9-13/h5-8,10,13H,3-4,9H2,1-2H3
- SMILES： SCCCC1C=CC(=CC=1)C(C)C

Computed Properties

Exact Mass: 194.11292175g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 194.11292175g/mol
Heavy Atom Count: 13
Complexity: 123
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 1Å²

3-4-(propan-2-yl)phenylpropane-1-thiol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1840287-0.05g	3-[4-(propan-2-yl)phenyl]propane-1-thiol	1267181-03-2		0.05g	$768.0	2023-09-19

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